Cas no 37794-13-1 (Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate)
37794-13-1 structure
Product Name:Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate
CAS No:37794-13-1
MF:C13H13FO2
MW:220.239527463913
CID:2824722
Update Time:2023-08-07
Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- methyl 5-fluoro-2-methyl-3-indenylacetate
- methyl 5-fluoro-2-methyl-3-indenyl-acetate
- methyl 5-fluoro-2-methyl-1H-3-indenylacetate
- methyl 5-fluoro-2-methyl-3-indenyl- acetate
- Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate
-
- Inchi: 1S/C13H13FO2/c1-8-5-9-3-4-10(14)6-12(9)11(8)7-13(15)16-2/h3-4,6H,5,7H2,1-2H3
- InChI Key: LURLJLVKLFIKRK-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(CC(=O)OC)=C(C)C2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 322
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3
Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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